N-(3-bromophenyl)-2,2-dimethylpropanamide

• IUPAC Name: N-(3-bromophenyl)-2,2-dimethylpropanamide
• InChI: InChI=1S/C11H14BrNO/c1-11(2,3)10(14)13-9-6-4-5-8(12)7-9/h4-7H,1-3H3,(H,13,14)
• InChI Key: LIJYXDKEMCTTAV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC(=CC=C1)Br
• Molecular Formula: C11H14BrNO
• Molecular Weight: 256.14 g/mol

Description

Compounds like “N-(3-bromophenyl)-2,2-dimethylpropanamide” belong to the class of organic compounds known as amides. These are compounds where the group -CONH2 replaces a hydrogen atom in a hydrocarbon.

Synthesis Analysis

The synthesis of similar compounds typically involves multi-step procedures that may include bromination, esterification, and the formation of amides.

Molecular Structure Analysis

The molecular structure of related compounds has been determined using techniques such as single-crystal X-ray diffraction.

Chemical Reactions Analysis

The chemical reactivity of amides often involves reactions at the carbonyl group or the aromatic rings. The presence of a bromo substituent can make the compound amenable to further substitution reactions due to the bromine’s leaving group ability.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be inferred from related compounds. The presence of bromine is likely to increase the molecular weight and density compared to non-brominated analogs.

Scientific Research Applications

Anticancer Activity

• Researchers have synthesized and characterized 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine analogs. These compounds were tested for anticancer activity against multiple cancer cell lines. .

Mechanism of Action

Target of Action

Similar compounds have been found to interact with enzymes such as enoyl-[acyl-carrier-protein] reductase [nadh] in mycobacterium tuberculosis .

Mode of Action

Based on the structure and properties of similar compounds, it can be hypothesized that it may interact with its target enzyme, leading to changes in the enzyme’s activity .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect how N-(3-bromophenyl)-2,2-dimethylpropanamide interacts with its target and exerts its effects .

Safety and Hazards

Safety data sheets for similar compounds indicate that they can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Future research could focus on the synthesis of new derivatives, exploring their biological activities, and developing more efficient synthesis methods.